Cas no 2096339-45-4 (5-(1-Cyanocyclobutyl)-2-fluorophenylboronic acid)

• Product Name: 5-(1-Cyanocyclobutyl)-2-fluorophenylboronic acid
• CAS No: 2096339-45-4
• MF: C₁₁H₁₁BFNO₂
• MW: 219.019946336746
• MDL: MFCD20231438
• CID: 4638165
• Update Time: 2025-05-25

5-(1-Cyanocyclobutyl)-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Cyanocyclobutyl)-2-fluorophenylboronic acid
• (5-(1-Cyanocyclobutyl)-2-fluorophenyl)boronic acid
• [5-(1-cyanocyclobutyl)-2-fluorophenyl]boronic acid
• Y2767

• MDL： MFCD20231438
• Inchi： 1S/C11H11BFNO2/c13-10-3-2-8(6-9(10)12(15)16)11(7-14)4-1-5-11/h2-3,6,15-16H,1,4-5H2
• InChI Key： MCLGXDDQFJDLAP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1B(O)O)C1(C#N)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Topological Polar Surface Area: 64.2

Additional information on 5-(1-Cyanocyclobutyl)-2-fluorophenylboronic acid

5-(1-Cyanocyclobutyl)-2-fluorophenylboronic Acid: A Comprehensive Overview

5-(1-Cyanocyclobutyl)-2-fluorophenylboronic acid (CAS No. 2096339-45-4) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a boronic acid group with a fluorophenyl ring substituted by a cyanocyclobutyl moiety. The combination of these functional groups makes it an invaluable building block in modern chemical research.

The boronic acid functional group is renowned for its versatility in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction is pivotal in the construction of biaryl and heteroaryl compounds, which are critical components in drug discovery and materials development. The presence of the fluorophenyl group further enhances the compound's reactivity and selectivity in such reactions, making it a preferred choice for researchers seeking precise control over molecular architectures.

Recent advancements in synthetic methodology have led to innovative approaches for the synthesis of 5-(1-cyanocyclobutyl)-2-fluorophenylboronic acid. For instance, researchers have employed transition-metal-catalyzed coupling reactions to achieve high yields and excellent regioselectivity. These methods not only streamline the synthesis process but also pave the way for large-scale production, which is essential for industrial applications.

In terms of applications, this compound has found extensive use in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and sensors. The cyanocyclobutyl group imparts unique electronic properties to the molecule, enabling it to function as an efficient electron transport layer in OLEDs. Furthermore, its compatibility with various cross-coupling reactions allows for the creation of customized materials tailored to specific performance requirements.

Recent studies have also highlighted the potential of 5-(1-cyanocyclobutyl)-2-fluorophenylboronic acid in medicinal chemistry. Its ability to participate in enantioselective reactions has opened new avenues for the synthesis of chiral pharmaceutical agents. For example, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in complex reaction environments. This computational approach complements experimental studies, accelerating the discovery process and reducing costs associated with trial-and-error methodologies.

In conclusion, 5-(1-cyanocyclobutyl)-2-fluorophenylboronic acid (CAS No. 2096339-45-4) stands as a testament to the ingenuity and progress in modern chemical research. Its unique structure, versatile functional groups, and wide-ranging applications make it an indispensable tool in contemporary science. As research continues to uncover new possibilities for this compound, its role in shaping future technologies and therapies is expected to grow significantly.